molecular formula C10H11NO5S B14826289 3-Cyclopropoxy-2-sulfamoylbenzoic acid

3-Cyclopropoxy-2-sulfamoylbenzoic acid

Cat. No.: B14826289
M. Wt: 257.27 g/mol
InChI Key: WWAOPRHVJXSCIX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Cyclopropoxy-2-sulfamoylbenzoic acid is a benzoic acid derivative featuring a sulfamoyl group (-SO₂NH₂) at the 2-position and a cyclopropoxy substituent (-O-C₃H₅) at the 3-position.

Properties

Molecular Formula

C10H11NO5S

Molecular Weight

257.27 g/mol

IUPAC Name

3-cyclopropyloxy-2-sulfamoylbenzoic acid

InChI

InChI=1S/C10H11NO5S/c11-17(14,15)9-7(10(12)13)2-1-3-8(9)16-6-4-5-6/h1-3,6H,4-5H2,(H,12,13)(H2,11,14,15)

InChI Key

WWAOPRHVJXSCIX-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=CC=CC(=C2S(=O)(=O)N)C(=O)O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-2-sulfamoylbenzoic acid typically involves the introduction of the cyclopropoxy and sulfamoyl groups onto a benzoic acid derivative. One common method involves the reaction of a suitable benzoic acid derivative with cyclopropyl alcohol and a sulfamoylating agent under controlled conditions. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and catalysts like sulfuric acid or trifluoroacetic acid to facilitate the formation of the desired product .

Industrial Production Methods

For large-scale industrial production, the synthesis process may be optimized to improve yield and reduce costs. This can involve the use of continuous flow reactors, which allow for better control of reaction parameters and increased efficiency. Additionally, the use of environmentally friendly solvents and catalysts can be explored to minimize the environmental impact of the production process .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-2-sulfamoylbenzoic acid can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfonic acids, while reduction can produce amines. Substitution reactions can introduce various functional groups onto the aromatic ring .

Scientific Research Applications

3-Cyclopropoxy-2-sulfamoylbenzoic acid has a wide range of applications in scientific research:

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-2-sulfamoylbenzoic acid involves its interaction with specific molecular targets. The sulfamoyl group can form strong hydrogen bonds with target proteins, leading to inhibition of enzyme activity. Additionally, the cyclopropoxy group can enhance the compound’s binding affinity and specificity for certain molecular targets. These interactions can modulate various biochemical pathways, making the compound useful in therapeutic applications .

Comparison with Similar Compounds

Key Structural Differences

The closest structural analog identified is 2-(3-Cyclohexyloxy-2-hydroxy-propylsulfamoyl)-benzoic acid (CAS: ST072468), which shares the sulfamoylbenzoic acid core but differs in substituents .

Property 3-Cyclopropoxy-2-sulfamoylbenzoic Acid (Target) 2-(3-Cyclohexyloxy-2-hydroxy-propylsulfamoyl)-benzoic Acid (Analog)
Molecular Formula C₁₀H₁₁NO₅S (estimated) C₁₆H₂₃NO₆S
Molecular Weight ~269.3 g/mol (estimated) 357.42 g/mol
Substituents - Cyclopropoxy (3-membered ring) - Cyclohexyloxy (6-membered ring)
- Sulfamoyl (-SO₂NH₂) - Hydroxypropylsulfamoyl (-SO₂NH-(CH₂)₃OH)
H-Bond Donors 3 (SO₂NH₂ + COOH) 3
H-Bond Acceptors 5 (estimated) 7
Key Structural Features High ring strain (cyclopropane), compact size Bulky cyclohexyl group, additional hydroxyl group

Physicochemical and Pharmacokinetic Implications

  • Metabolic Stability : The cyclopropoxy group in the target compound may confer metabolic resistance due to its strained ring, whereas the analog’s hydroxyl group could serve as a site for phase II metabolism (e.g., glucuronidation) .
  • Steric Effects : The bulkier cyclohexyl substituent in the analog may hinder binding to sterically sensitive targets compared to the compact cyclopropoxy group.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.